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Compound of Interest

Compound Name: Oxonol 595

Cat. No.: B15555455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxonol 595 is a lipophilic, anionic, slow-response voltage-sensitive dye that can be utilized to

measure transmembrane potential changes in various cell types, including cardiomyocytes. As

a member of the oxonol family of dyes, its mechanism of action relies on its redistribution

across the plasma membrane in response to changes in electrical potential.[1][2]

Depolarization of the cardiomyocyte membrane leads to an influx of the negatively charged dye

into the cytoplasm, where it binds to intracellular proteins and membranes.[2] This binding

event results in a significant enhancement of the dye's fluorescence, which can be optically

measured to monitor the cardiac action potential. This application note provides a detailed

protocol for the use of Oxonol 595 in measuring cardiac action potentials, guidance on data

interpretation, and important considerations for experimental design.

Quantitative Data Summary
Due to the limited availability of specific quantitative data for Oxonol 595 in peer-reviewed

literature for cardiac applications, the following table includes estimated values based on data

from closely related oxonol dyes such as Oxonol VI and DiBAC4(5), as well as general

characteristics of this dye class. Researchers are strongly encouraged to empirically determine

the optimal parameters for their specific experimental setup.
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Parameter Value/Range Source/Rationale

CAS Number 88969-31-7 [3]

Molecular Formula C₂₇H₃₅N₅O₄ [3]

Molecular Weight 493.60 g/mol [3]

Excitation Maximum (λex) ~590 - 614 nm

Estimated based on the dye's

name and spectral data for the

related Oxonol VI.[2]

Emission Maximum (λem) ~620 - 646 nm

Estimated based on the dye's

name and spectral data for the

related Oxonol VI.[2]

Stock Solution Solvent Dimethyl sulfoxide (DMSO) [4]

Recommended Stock

Concentration
1-2 mM

Based on protocols for related

oxonol dyes.[4]

Recommended Working

Concentration
0.1 - 5 µM

This is a broad range and

should be optimized. Lower

concentrations minimize

potential toxicity and artifacts.

Response Time Milliseconds to seconds
Oxonol dyes are classified as

slow-response probes.[1]

Expected Signal Change

(ΔF/F)
Varies

Highly dependent on cell type,

dye concentration, and

instrumentation. Can be up to

~1% per mV for some oxonols.

[2]

Potential Side Effects

Can have pharmacological

activity on ion channels.[2]

Phototoxicity upon prolonged

illumination.[5][6]

Signaling Pathway and Mechanism of Action
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The mechanism by which Oxonol 595 reports changes in membrane potential is based on its

voltage-driven redistribution across the plasma membrane. The following diagram illustrates

this process.
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Prepare Cardiomyocyte Culture

Incubate Cells with Oxonol 595

Prepare Oxonol 595 Working Solution

Wash Cells to Remove Excess Dye

Acquire Baseline Fluorescence

Stimulate Action Potentials

Record Fluorescence Changes

Analyze Data (e.g., ΔF/F, APD)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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